Cas no 1782510-89-7 (2-3-fluoro-4-(propan-2-yl)phenylacetic acid)

• Product Name: 2-3-fluoro-4-(propan-2-yl)phenylacetic acid
• CAS No: 1782510-89-7
• Molecular Formula: C₁₁H₁₃FO₂
• Molecular Weight: 196.218127012253
• MDL: MFCD28556442
• CID: 5685334
• PubChem ID: 23530563

2-3-fluoro-4-(propan-2-yl)phenylacetic acid Properties

Names and Identifiers

• EN300-23836873
• SCHEMBL5523057
• 2-[3-fluoro-4-(propan-2-yl)phenyl]acetic acid
• 1782510-89-7
• Benzeneacetic acid, 3-fluoro-4-(1-methylethyl)-
• 2-3-fluoro-4-(propan-2-yl)phenylacetic acid

• MDL： MFCD28556442
• InChIKey： YOFGFURAWDVQFQ-UHFFFAOYSA-N
• Inchi： 1S/C11H13FO2/c1-7(2)9-4-3-8(5-10(9)12)6-11(13)14/h3-5,7H,6H2,1-2H3,(H,13,14)
• SMILES： FC1C=C(CC(=O)O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.08995782g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 285.1±25.0 °C(Predicted)
• pka: 4.18±0.10(Predicted)
• Density: 1.146±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids